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Compound of Interest

Compound Name: 3-(Chloromethyl)-4-nitropyridine

CAS No.: 1060809-83-7

Cat. No.: B14140020

Get Quote

Content Type: Technical Guide & Synthetic Application Whitepaper Audience: Medicinal

Chemists, Process Development Scientists, and Drug Discovery Researchers

Executive Summary: The "Ortho-Effect" Scaffold
3-(Chloromethyl)-4-nitropyridine (CAS 1060809-83-7) represents a high-value heterocyclic

synthon characterized by its dual electrophilic/nucleophilic potential. Unlike simple

halopyridines, this scaffold possesses a "benzylic-like" electrophile (the chloromethyl group)

positioned ortho to a latent nucleophile (the nitro group, upon reduction).

This specific geometric arrangement makes it a privileged intermediate for the rapid

construction of fused bicyclic systems, particularly 1H-pyrrolo[3,2-c]pyridines (5-azaindoles)

and 1,6-naphthyridines, which are ubiquitous pharmacophores in kinase inhibitors (e.g., JAK,

GSK3, and EGFR inhibitors).

Physicochemical Profile
Note: As a specialized intermediate, some values are predicted based on structure-activity

relationship (SAR) data of close analogs.
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Property Value Notes

CAS Number 1060809-83-7

IUPAC Name
3-(Chloromethyl)-4-

nitropyridine

Molecular Formula C₆H₅ClN₂O₂

Molecular Weight 172.57 g/mol

Physical State Solid (Crystalline)
Typically yellow to orange due

to the nitro-conjugation.

Predicted LogP ~1.5 - 1.8

Lipophilic enough for organic

extraction; moderate solubility

in DCM/EtOAc.

Reactivity Class Alkylating Agent
High reactivity toward N-, S-,

and O-nucleophiles.

Storage 2–8°C, Inert Atmosphere
Moisture sensitive (hydrolysis

to alcohol); Light sensitive.

Synthetic Utility & Reactivity Mechanisms[1][2]
The Core Reactivity Logic
The utility of 3-(Chloromethyl)-4-nitropyridine stems from the electronic push-pull of the

pyridine ring:

The Nitro Group (C4): Strongly electron-withdrawing. It deactivates the ring toward

electrophilic attack but activates the C2 and C6 positions for Nucleophilic Aromatic

Substitution (SNAr). Crucially, it serves as a "masked" amine.

The Chloromethyl Group (C3): Acts as a primary alkyl halide. The electron-deficient pyridine

ring makes this position highly susceptible to SN2 displacement, even more so than a

standard benzyl chloride.

Primary Application: Synthesis of 5-Azaindoles
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The most critical application of this molecule is the synthesis of 5-azaindole (1H-pyrrolo[3,2-

c]pyridine) derivatives. This workflow allows for the introduction of complex substituents at the

3-position of the indole ring before cyclization.

Mechanism Visualization (DOT)
The following diagram illustrates the conversion of the scaffold into a fused bicyclic system via

a nitrile intermediate.
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Caption: Figure 1: Synthetic pathway for converting 3-(chloromethyl)-4-nitropyridine into the

bioactive 5-azaindole scaffold.

Experimental Protocol: SN2 Derivatization
Caution: This protocol involves a potent alkylating agent. All work must be performed in a fume

hood.

Objective
Functionalization of the chloromethyl group with a secondary amine (e.g., Morpholine) to

generate a solubilized intermediate.

Materials
3-(Chloromethyl)-4-nitropyridine (1.0 eq)

Morpholine (1.2 eq)

Potassium Carbonate (K₂CO₃) (2.0 eq)

Acetonitrile (MeCN) [Anhydrous]

Step-by-Step Methodology
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Preparation: Dissolve 3-(Chloromethyl)-4-nitropyridine (1 mmol) in anhydrous MeCN (5

mL) in a round-bottom flask under N₂ atmosphere.

Base Addition: Add K₂CO₃ (2 mmol) followed by the dropwise addition of Morpholine (1.2

mmol).

Note: The reaction is exothermic.[1] Cool to 0°C if scaling up >1g.

Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:1). The

starting material (R_f ~0.6) should disappear, yielding a more polar spot.

Workup:

Filter off the inorganic salts.

Concentrate the filtrate under reduced pressure.[2]

Redissolve residue in DCM and wash with water (x2) to remove excess amine.

Purification: If necessary, purify via flash column chromatography (SiO₂, MeOH/DCM

gradient).

Safety & Handling (E-E-A-T)
Hazard Classification:

Skin/Eye Irritant: The chloromethyl moiety hydrolyzes to HCl upon contact with

moisture/mucous membranes.

Lachrymator: Similar to benzyl chloride, this compound can cause severe eye irritation and

tearing.

Sensitizer: Potential to cause allergic contact dermatitis.

Operational Guidelines:

Quenching: Do not dispose of unreacted material directly. Quench excess alkylating agent

with a dilute ammonia or dilute sodium hydroxide solution to convert the chloride to the less
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toxic alcohol/amine before disposal.

Decontamination: Glassware should be rinsed with a methanolic KOH solution to

decompose trace residues.

References
PubChem Compound Summary.3-(Chloromethyl)-4-nitropyridine (CID 21916358).

National Center for Biotechnology Information. Available at: [Link]

Organic Syntheses.General Methods for Nitropyridine Functionalization. (Analogous

protocols for 4-nitropyridine derivatives). Available at: [Link]

Journal of Medicinal Chemistry.Synthesis of Azaindoles via Nitro-Vinyl and Nitro-Alkyl

Pyridine Precursors. (Contextual reference for cyclization mechanisms). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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